

Application Notes and Protocols for High-Throughput Screening of Quinoxaline Compound Libraries

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2-Chloro-3-(piperidin-1-yl)quinoxaline
CAS No.: 32998-26-8
Cat. No.: B183479

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini Laboratories

Introduction: The Quinoxaline Scaffold - A Privileged Structure in Drug Discovery

Quinoxaline, a heterocyclic compound arising from the fusion of a benzene and a pyrazine ring, represents a "privileged scaffold" in medicinal chemistry.[1] This structural motif is prevalent in a multitude of biologically active molecules, demonstrating a broad spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[1][2] The versatility of the quinoxaline ring allows for extensive chemical modification, enabling the generation of large, diverse compound libraries essential for high-throughput screening (HTS) campaigns.[3][4]

Quinoxaline derivatives have shown particular promise as anticancer agents, often functioning as kinase inhibitors.[5][6] Kinases are a critical class of enzymes that regulate numerous cellular processes, and their dysregulation is a hallmark of many cancers.[7] Consequently, the development of robust HTS assays to identify and characterize quinoxaline-based kinase inhibitors is a key focus in modern drug discovery.[8] Additionally, some quinoxaline 1,4-dioxides exhibit hypoxia-selective cytotoxicity, making them attractive candidates for targeting solid tumors.[9][10]


This document provides a comprehensive guide to the principles, application, and execution of HTS assays involving quinoxaline compound libraries. It is designed to equip researchers with the technical knowledge and practical insights required to design and implement effective screening cascades, from initial hit identification to lead validation.

Section 1: Understanding the Target - Quinoxalines and Kinase Inhibition

A frequent mechanism of action for bioactive quinoxaline compounds is the inhibition of protein kinases.[5][6] Kinases catalyze the transfer of a phosphate group from ATP to a substrate protein, a fundamental process in cellular signal transduction. Many quinoxaline derivatives act as ATP-competitive inhibitors, binding to the ATP-binding pocket of the kinase and preventing phosphorylation.

Visualizing the Mechanism: A Generic Kinase Inhibition Workflow

The following diagram illustrates the fundamental principle of a kinase activity assay, which forms the basis for many HTS applications. The goal is to measure the amount of phosphorylated substrate, which is inversely proportional to the inhibitory activity of a test compound.



[Click to download full resolution via product page](#)

Caption: General workflow of kinase inhibition by a quinoxaline compound.

Section 2: High-Throughput Screening (HTS) Assay Formats for Quinoxaline Libraries

The choice of HTS assay technology is critical and depends on the specific biological question, the nature of the target, and the available instrumentation.[11] For quinoxaline libraries, several robust and scalable assay formats are commonly employed.

Fluorescence-Based Assays

Fluorescence-based assays are a mainstay of HTS due to their high sensitivity and adaptability to automated platforms.[7]

Principle: FP assays measure the change in the rotational speed of a fluorescently labeled molecule upon binding to a larger partner. In the context of kinase inhibition, a fluorescently labeled tracer (e.g., a phosphopeptide) is displaced from an antibody by the product of the kinase reaction. Inhibition of the kinase results in less product formation and therefore less displacement of the tracer, leading to a high FP signal.

Application: Suitable for identifying compounds that disrupt protein-protein or protein-peptide interactions, making it applicable to certain kinase targets.[\[12\]](#)

This protocol is adapted from a screen for quinoxaline derivatives that inhibit the interaction between the influenza A non-structural protein 1 (NS1A) and double-stranded RNA (dsRNA).
[\[12\]](#)

Materials:

- Purified NS1A protein
- Fluorescently labeled dsRNA
- Assay Buffer: 20 mM HEPES (pH 7.5), 150 mM NaCl, 1 mM DTT, 0.01% Tween-20
- Quinoxaline compound library (dissolved in DMSO)
- 384-well, low-volume, black plates

Procedure:

- Prepare serial dilutions of the quinoxaline compounds in DMSO.
- Dispense 50 nL of each compound dilution into the assay plate.
- Add 5 μ L of NS1A protein solution (final concentration ~50 nM) to each well.
- Incubate for 15 minutes at room temperature.
- Add 5 μ L of fluorescently labeled dsRNA (final concentration ~10 nM) to each well.
- Incubate for 30 minutes at room temperature, protected from light.

- Measure fluorescence polarization on a suitable plate reader.

Data Analysis:

- Calculate percent inhibition relative to positive (no inhibitor) and negative (no enzyme) controls.
- Plot percent inhibition versus compound concentration to determine IC₅₀ values for active compounds.

Luminescence-Based Assays

Luminescence assays offer high sensitivity and a broad dynamic range, with low background interference.^[13]

Principle: The Kinase-Glo® assay quantifies the amount of ATP remaining in solution following a kinase reaction.^[14] A proprietary luciferase enzyme uses the remaining ATP to generate a luminescent signal that is inversely proportional to kinase activity.

Application: A universal assay for any ATP-dependent enzyme, making it highly suitable for screening kinase inhibitor libraries.^{[14][15]}

This protocol is for screening quinoxaline derivatives as inhibitors of Apoptosis Signal-regulating Kinase 1 (ASK1).^{[15][16]}

Materials:

- Recombinant ASK1 enzyme
- Myelin basic protein (MBP) substrate
- ATP
- Kinase Buffer: 25 mM HEPES (pH 7.5), 25 mM MgCl₂, 4 mM DTT, 0.01% Triton X-100
- ADP-Glo™ Reagent and Kinase Detection Reagent (Promega)
- Quinoxaline compound library (in DMSO)

- 384-well white plates

Procedure:

- Dispense 40 nL of quinoxaline compounds to the assay plate using an acoustic liquid handler.
- Add 2.5 μ L of ASK1 solution to each well.
- Add 2.5 μ L of a solution containing MBP substrate and ATP.
- Incubate the plate at 37°C for 1 hour.
- Add 5 μ L of ADP-Glo™ Reagent and incubate at 37°C for 3 hours.
- Add 10 μ L of Kinase Detection Reagent and equilibrate at room temperature for 30 minutes.
- Measure luminescence using a plate reader.

Data Analysis:

- The luminescent signal is directly proportional to the amount of ADP produced and thus to the kinase activity.
- Calculate percent inhibition and determine IC50 values for hit compounds.

Cell-Based Assays

Cell-based assays provide a more physiologically relevant context for screening, assessing compound activity within a living system.[\[17\]](#)[\[18\]](#)[\[19\]](#)

Principle: The MTT assay is a colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability.[\[20\]](#)[\[21\]](#) Viable cells with active mitochondria reduce the yellow MTT tetrazolium salt to a purple formazan product.

Application: Essential for identifying quinoxaline compounds with cytotoxic effects against cancer cell lines and for counter-screening to eliminate broadly toxic compounds.[\[21\]](#)[\[22\]](#)

Materials:

- Human cancer cell line (e.g., HCT116, HepG-2, MCF-7)[[14](#)][[23](#)]
- Cell culture medium (e.g., DMEM) with 10% FBS
- Quinoxaline compound library (in DMSO)
- MTT solution (5 mg/mL in PBS)
- Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)
- 96-well clear plates

Procedure:


- Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
- Treat cells with serial dilutions of quinoxaline compounds for 48-72 hours.
- Add 20 μ L of MTT solution to each well and incubate for 4 hours at 37°C.
- Remove the medium and add 150 μ L of solubilization buffer to dissolve the formazan crystals.
- Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

- Calculate the percentage of cell viability relative to DMSO-treated control cells.
- Determine the IC₅₀ value, the concentration of compound that inhibits cell growth by 50%.

Visualizing the HTS Workflow: From Library to Lead

The following diagram outlines a typical HTS workflow for a quinoxaline compound library, integrating biochemical and cell-based assays.



[Click to download full resolution via product page](#)

Caption: A typical high-throughput screening cascade for a quinoxaline library.

Section 3: Data Analysis, Interpretation, and Troubleshooting

Robust data analysis is crucial for the success of any HTS campaign. It is essential to distinguish true hits from false positives and experimental artifacts.[\[24\]](#)

Key Parameters for HTS Assay Quality

- **Z'-factor:** A statistical measure of assay quality. A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for HTS.
- **Signal-to-Background (S/B) Ratio:** The ratio of the signal from the positive control to the signal from the negative control. A high S/B ratio is desirable.
- **Coefficient of Variation (%CV):** A measure of the variability of the data. A %CV of less than 15% is generally acceptable.

Common Sources of Assay Interference and Troubleshooting

Problem	Potential Cause	Troubleshooting Strategy
High False-Positive Rate	Compound autofluorescence or quenching.[25]	Run a counter-screen without the enzyme or substrate to identify interfering compounds.
Compound aggregation.[25]	Add a non-ionic detergent (e.g., 0.01% Triton X-100) to the assay buffer.	
Reactive compounds.	Use computational filters to flag potentially reactive chemical moieties.	
Poor Z'-factor	High variability in dispensing. [26][27]	Calibrate and maintain liquid handling robotics. Use low-volume dispensing technologies.
Inconsistent incubation times.	Ensure precise timing of all incubation steps using automated systems.	
Reagent instability.	Prepare fresh reagents daily and store them under appropriate conditions.	
Edge Effects	Evaporation from wells at the edge of the plate.	Use plates with lids, maintain proper humidity in the incubator, and avoid using the outer rows and columns for samples.

Section 4: Advanced and Label-Free HTS Technologies

While fluorescence and luminescence assays are powerful, they can be susceptible to interference from library compounds. Label-free technologies circumvent this issue by directly

measuring the interaction between the compound and the target or the enzymatic reaction without the need for probes or coupled steps.[\[28\]](#)

Mass Spectrometry (MS)-Based HTS

Principle: MS-based HTS directly measures the formation of the product and the depletion of the substrate of an enzymatic reaction.[\[29\]](#) This technique is highly sensitive and specific, and it is not prone to interference from colored or fluorescent compounds.

Application: Ideal for screening challenging targets, such as those with no available fluorescent probes, and for confirming hits from primary screens.[\[29\]](#)

Conclusion

Quinoxaline-based compounds continue to be a rich source of novel therapeutic candidates. The successful identification of promising leads from large quinoxaline libraries is heavily dependent on the strategic design and rigorous execution of high-throughput screening assays. By understanding the underlying principles of different assay technologies, carefully validating assay performance, and being vigilant for potential sources of interference, researchers can maximize the efficiency and effectiveness of their drug discovery efforts. This guide provides a foundational framework and practical protocols to aid in the successful implementation of HTS campaigns targeting this important class of molecules.

References

- BenchChem. (2025). Quinoxaline Derivatives in Drug Discovery: A Technical Guide. BenchChem.
- Chen, S., Li, Y., & Li, J. (2019). Quinoxaline 1,4-di-N-Oxides: Biological Activities and Mechanisms of Actions. *Frontiers in Pharmacology*, 10, 100. [\[Link\]](#)
- BenchChem. (2025). Quinoxaline Derivatives in Drug Discovery: A Technical Guide. BenchChem.
- Yang, Y., Liu, J., Chen, Z., Niu, W., Li, R., Niu, L., Yang, P., Mu, X., & Tang, B. (2020). A High-Throughput Screening Method for Determining the Optimized Synthesis Conditions of Quinoxaline Derivatives Using Microdroplet Reaction. *Frontiers in Chemistry*, 8, 789. [\[Link\]](#)

- Yang, Y., Liu, J., Chen, Z., Niu, W., Li, R., Niu, L., Yang, P., Mu, X., & Tang, B. (2020). A High-Throughput Screening Method for Determining the Optimized Synthesis Conditions of Quinoxaline Derivatives Using Microdroplet Reaction. *Frontiers in Chemistry*, 8, 789. [[Link](#)]
- Yang, Y., Liu, J., Chen, Z., Niu, W., Li, R., Niu, L., Yang, P., Mu, X., & Tang, B. (2020). A High-Throughput Screening Method for Determining the Optimized Synthesis Conditions of Quinoxaline Derivatives Using Microdroplet Reaction. *Frontiers in Chemistry*, 8, 789. [[Link](#)]
- Buravchenko, G. I., & Shchekotikhin, A. E. (2022). Quinoxaline 1,4-Dioxides: Advances in Chemistry and Chemotherapeutic Drug Development. *Molecules*, 27(19), 6529. [[Link](#)]
- Request PDF. (n.d.). Quinoxalines: Synthesis, Reactions, Mechanisms and Structure.
- BenchChem. (2025). Application Notes and Protocols: Imidazo[1,5-a]quinoxalin-4(5H)-one in High-Throughput Screening. BenchChem.
- El-Damasy, A. K., Lee, J. A., & Seo, S. H. (2023). Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. *Molecules*, 28(22), 7598. [[Link](#)]
- BenchChem. (2025). Application Notes and Protocols for High-Throughput Screening of Quinoline Compound Libraries. BenchChem.
- BenchChem. (2025). Application Notes and Protocols for Cell-Based Assays with 2-Methyl-5-(quinoxalin-2-yl)aniline. BenchChem.
- Yang, Y., Liu, J., Chen, Z., Niu, W., Li, R., Niu, L., Yang, P., Mu, X., & Tang, B. (2020). A High-Throughput Screening Method for Determining the Optimized Synthesis Conditions of Quinoxaline Derivatives Using Microdroplet Reaction. *Frontiers in Chemistry*, 8, 789. [[Link](#)]
- Kleman-Leyer, K. M., Klink, T. A., & Kopp, A. L. (2003). Fluorescence assays for high-throughput screening of protein kinases. *Combinatorial Chemistry & High Throughput Screening*, 6(4), 313–320. [[Link](#)]
- Ali, A. M., El-Sayed, M. A. A., & Abdel-Aziz, M. (2018). Design and Synthesis of New Quinoxaline Derivatives as Anticancer Agents and Apoptotic Inducers. *Molecules*, 23(10), 2549. [[Link](#)]
- Oh, S. J., Lee, J. S., Lee, J., et al. (2020). Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection. *SLAS DISCOVERY: Advancing Life Sciences R&D*, 25(8), 928-937. [[Link](#)]

- Visikol. (n.d.). Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS). Visikol.
- Kim, H. S., Mendiratta, S., Kim, J., et al. (2019). Development of cell-based high throughput luminescence assay for drug discovery in inhibiting OCT4/DNA-PKcs and OCT4–MK2 interactions. *Scientific Reports*, 9(1), 1-12. [[Link](#)]
- Request PDF. (2025). Fluorescence Labels in Kinases: A High-Throughput Kinase Binding Assay for the Identification of DFG-Out Binding Ligands.
- Simard, J. R., Grütter, C., & Rauh, D. (2009). Development of a fluorescent-tagged kinase assay system for the detection and characterization of allosteric kinase inhibitors. *Journal of the American Chemical Society*, 131(41), 14974–14984. [[Link](#)]
- Han, X., Lan, P., Chen, Q., Liu, H., Chen, Z., Wang, T., & Wang, Z. (2024). Synthesis and biological evaluation of quinoxaline derivatives as ASK1 inhibitors. *Journal of Enzyme Inhibition and Medicinal Chemistry*, 39(1), 2414382. [[Link](#)]
- Dispendix. (2024). How Automation Overcomes Variability & Limitations in HTS Troubleshooting. Dispendix.
- Roddy, T. P., Horvath, C. R., Stout, S. J., Kenney, K. L., Ho, P. I., Zhang, J. H., Vickers, C., Kaushik, V., Hubbard, B., & Wang, Y. K. (2007). Mass spectrometric techniques for label-free high-throughput screening in drug discovery. *Analytical Chemistry*, 79(21), 8207–8213. [[Link](#)]
- Lee, H. J., Kim, J. S., & Kim, J. A. (1998). Cytotoxic effects of quinoxaline derivatives on human cancer cell lines. *Archiv der Pharmazie*, 331(10), 331–333. [[Link](#)]
- BenchChem. (2025). Application Notes and Protocols for High-Throughput Screening of Quinaldanilide Libraries. BenchChem.
- An, F., & Tolliday, N. (2010). Cell-based assays in high-throughput mode (HTS). *BioTechnologia*, 91(2), 113-119. [[Link](#)]
- An, F., & Tolliday, N. (2010). Cell-based assays in high-throughput mode (HTS). *BioTechnologia*, 91(2), 113-119. [[Link](#)]
- Royal Society of Chemistry. (n.d.).

- Nuvisan. (n.d.). Tailored high-throughput screening solutions for identifying potent hits. Nuvisan.
- BellBrook Labs. (n.d.). A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. BellBrook Labs.
- Ghareb, N., El-Miligy, M. M. M., & El-Sayed, M. A. A. (2025). Exploring the Anticancer Properties of Quinoxaline-Based Molecules: A Systematic Review. *Chemistry & Biodiversity*, e202501173. [\[Link\]](#)
- Creative Enzymes. (n.d.). High-Throughput Screening of Inhibitors.
- Han, X., Lan, P., Chen, Q., Liu, H., Chen, Z., Wang, T., & Wang, Z. (2024). Synthesis and biological evaluation of quinoxaline derivatives as ASK1 inhibitors. *Journal of Enzyme Inhibition and Medicinal Chemistry*, 39(1), 2414382. [\[Link\]](#)
- Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent activity in high-throughput screening: origins of compound-dependent assay interference. *Current Opinion in Chemical Biology*, 14(3), 315–324. [\[Link\]](#)
- BenchChem. (2025). Application Notes & Protocols: Screening the Anticancer Activity of Novel Quinoxaline Compounds. BenchChem.
- de Oliveira, C. S., Lacerda, R. B., de Souza, A. C. C., et al. (2020). Design, synthesis and biological evaluation of quinoxaline compounds as anti-HIV agents targeting reverse transcriptase enzyme. *Bioorganic & Medicinal Chemistry*, 28(4), 115291. [\[Link\]](#)
- El-Naggar, A. M., Abdu-Allah, H. H. M., & Ghorab, M. M. (2022). Design and Synthesis of New Quinoxaline Derivatives as Potential Histone Deacetylase Inhibitors Targeting Hepatocellular Carcinoma: In Silico, In Vitro, and SAR Studies. *Molecules*, 27(19), 6529. [\[Link\]](#)
- Ramírez-Báez, R. A., Lira-Saldivar, A., Sánchez-Sánchez, J., et al. (2021). Proteomic and Functional Analysis of the Effects of Quinoxaline Derivatives on *Entamoeba histolytica*. *Frontiers in Cellular and Infection Microbiology*, 11, 643888. [\[Link\]](#)
- Yasgar, A., Shinn, P., Jadhav, A., et al. (2019). Identification of Compounds That Interfere with High-Throughput Screening Assay Technologies. *ChemMedChem*, 14(18), 1649-1658. [\[Link\]](#)

- Axxam. (n.d.). Challenges of HTS in early-stage drug discovery. Axxam.
- He, S., Li, Z., & Wang, B. (2013). Synthesis and evaluation of quinoxaline derivatives as potential influenza NS1A protein inhibitors. *Bioorganic & Medicinal Chemistry Letters*, 23(21), 5854–5857. [[Link](#)]
- Kevorkov, D., & Makarenkov, V. (2005). Statistical analysis of systematic errors in high-throughput screening. *Journal of Biomolecular Screening*, 10(6), 557–567. [[Link](#)]
- de Oliveira, L. A. S., de Oliveira, E. C. S., & Jorge, F. E. (2025). Analysis and interpretation of experimental UV-Vis absorption spectra of benzochalcogenadiazoles and quinoxaline heterocycles through TDDFT. *Journal of Molecular Modeling*, 31(9), 250. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. mdpi.com [mdpi.com]
- 3. A High-Throughput Screening Method for Determining the Optimized Synthesis Conditions of Quinoxaline Derivatives Using Microdroplet Reaction - PMC [pubmed.ncbi.nlm.nih.gov]
- 4. Frontiers | A High-Throughput Screening Method for Determining the Optimized Synthesis Conditions of Quinoxaline Derivatives Using Microdroplet Reaction [frontiersin.org]
- 5. researchgate.net [researchgate.net]
- 6. pdf.benchchem.com [pdf.benchchem.com]
- 7. Fluorescence assays for high-throughput screening of protein kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Exploring the Anticancer Properties of Quinoxaline-Based Molecules: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Quinoxaline 1,4-di-N-Oxides: Biological Activities and Mechanisms of Actions - PMC [pubmed.ncbi.nlm.nih.gov]

- [10. mdpi.com \[mdpi.com\]](https://mdpi.com)
- [11. nuvisan.com \[nuvisan.com\]](https://nuvisan.com)
- [12. Synthesis and evaluation of quinoxaline derivatives as potential influenza NS1A protein inhibitors - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [13. Development of cell-based high throughput luminescence assay for drug discovery in inhibiting OCT4/DNA-PKcs and OCT4–MK2 interactions - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [14. Design and Synthesis of New Quinoxaline Derivatives as Anticancer Agents and Apoptotic Inducers - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [15. Synthesis and biological evaluation of quinoxaline derivatives as ASK1 inhibitors - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [16. pdfs.semanticscholar.org \[pdfs.semanticscholar.org\]](https://pdfs.semanticscholar.org)
- [17. marinbio.com \[marinbio.com\]](https://marinbio.com)
- [18. Cell-based assays in high-throughput mode \(HTS\) \[biotechnologia-journal.org\]](https://biotechnologia-journal.org)
- [19. biotechnologia-journal.org \[biotechnologia-journal.org\]](https://biotechnologia-journal.org)
- [20. pdf.benchchem.com \[pdf.benchchem.com\]](https://pdf.benchchem.com)
- [21. Cytotoxic effects of quinoxaline derivatives on human cancer cell lines - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [22. pdf.benchchem.com \[pdf.benchchem.com\]](https://pdf.benchchem.com)
- [23. Design and Synthesis of New Quinoxaline Derivatives as Potential Histone Deacetylase Inhibitors Targeting Hepatocellular Carcinoma: In Silico, In Vitro, and SAR Studies - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [24. axxam.com \[axxam.com\]](https://axxam.com)
- [25. Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [26. dispendix.com \[dispendix.com\]](https://dispendix.com)
- [27. Statistical analysis of systematic errors in high-throughput screening - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [28. Label-free technologies for target identification and validation - MedChemComm \(RSC Publishing\) \[pubs.rsc.org\]](#)
- [29. Mass spectrometric techniques for label-free high-throughput screening in drug discovery - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- To cite this document: BenchChem. [Application Notes and Protocols for High-Throughput Screening of Quinoxaline Compound Libraries]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b183479/docs#application-notes-and-protocols-for-high-throughput-screening-of-quinoxaline-compound-libraries>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)